2-Tert-butyl-1-methyl-5-nitro-1H-indole
Cat. No. B1504538
M. Wt: 232.28 g/mol
InChI Key: VRGAZLNXPPQBNH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08623905B2
Procedure details
A solution of [2-(3,3-dimethyl-but-1-ynyl)-4-nitro-phenyl]-methyl-amine (5.0 g, 22.9 mmol) and TBAF (23.9 g, 91.6 mmol) in THF (50 mL) was heated at reflux overnight. The solvent was removed by evaporation under vacuum and the residue was dissolved in brine (100 mL) and EtOAc (100 mL). The organic phase was separated, dried over Na2SO4 and evaporated under vacuum to give 2-tert-butyl-1-methyl-5-nitro-1H-indole (5.0 g, 99%), which was used in the next step without further purification. 1H NMR (CDCl3, 400 MHz) δ 8.47 (d, J=2.4 Hz, 1H), 8.07 (dd, J=2.4, 9.2 Hz, 1H), 7.26-7.28 (m, 1H), 6.47 (s, 1H), 3.94 (s, 3H), 1.50 (s, 9H).
Name
[2-(3,3-dimethyl-but-1-ynyl)-4-nitro-phenyl]-methyl-amine
Quantity
5 g
Type
reactant
Reaction Step One
Yield
99%
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]([CH3:17])([CH3:16])[C:3]#[C:4][C:5]1[CH:10]=[C:9]([N+:11]([O-:13])=[O:12])[CH:8]=[CH:7][C:6]=1[NH:14][CH3:15].CCCC[N+](CCCC)(CCCC)CCCC.[F-]>C1COCC1>[C:2]([C:3]1[N:14]([CH3:15])[C:6]2[C:5]([CH:4]=1)=[CH:10][C:9]([N+:11]([O-:13])=[O:12])=[CH:8][CH:7]=2)([CH3:17])([CH3:16])[CH3:1] |f:1.2|
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Inputs
Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux overnight
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Duration
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8 (± 8) h
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CUSTOM
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Type
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CUSTOM
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|
Details
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The solvent was removed by evaporation under vacuum
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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the residue was dissolved in brine (100 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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The organic phase was separated
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated under vacuum
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C)(C)(C)C=1N(C2=CC=C(C=C2C1)[N+](=O)[O-])C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5 g | |
| YIELD: PERCENTYIELD | 99% | |
| YIELD: CALCULATEDPERCENTYIELD | 94% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
